Cas no 1261794-61-9 (3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol)
3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol
-
- Inchi: 1S/C13H11F3N2O2/c14-13(15,16)20-9-3-1-2-8(6-9)11-5-4-10(17)12(7-19)18-11/h1-6,19H,7,17H2
- InChI Key: GXMLWBCHPLLDOJ-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=CC(=C1)C1C=CC(=C(CO)N=1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 315
- XLogP3: 2.7
- Topological Polar Surface Area: 68.4
3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022005018-250mg |
3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol |
1261794-61-9 | 97% | 250mg |
$741.20 | 2022-03-01 | |
| Alichem | A022005018-500mg |
3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol |
1261794-61-9 | 97% | 500mg |
$1,048.60 | 2022-03-01 | |
| Alichem | A022005018-1g |
3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol |
1261794-61-9 | 97% | 1g |
$1,629.60 | 2022-03-01 |
3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol
Introduction to 3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol (CAS No. 1261794-61-9)
3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol, with the CAS number 1261794-61-9, is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, an amino group, and a trifluoromethoxy-substituted phenyl moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.
The chemical structure of 3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol is particularly noteworthy due to its ability to interact with various biological targets. The pyridine ring provides a planar aromatic system that can participate in π-π stacking interactions, while the amino group can form hydrogen bonds with target proteins. The trifluoromethoxy substituent, known for its strong electron-withdrawing properties, enhances the lipophilicity and metabolic stability of the molecule. These properties make it an attractive candidate for drug discovery and development.
Recent studies have highlighted the potential of 3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.
In another study, researchers investigated the neuroprotective effects of 3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol. The results showed that this compound can effectively reduce neuronal cell death induced by oxidative stress and excitotoxicity. This neuroprotective activity makes it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol have also been extensively studied. Its high lipophilicity facilitates good absorption and distribution in tissues, while its metabolic stability ensures a longer half-life in vivo. These properties are crucial for optimizing drug delivery and efficacy.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing to phase II and III trials.
In addition to its therapeutic potential, 3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol has also been explored as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it valuable for understanding disease mechanisms and identifying new drug targets.
The synthesis of 3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol has been optimized to improve yield and purity. Common synthetic routes involve multistep reactions starting from readily available starting materials. The use of modern synthetic techniques such as transition-metal catalysis has further enhanced the efficiency and scalability of the synthesis process.
In conclusion, 3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol (CAS No. 1261794-61-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, diverse biological activities, favorable pharmacokinetic properties, and synthetic accessibility make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.
1261794-61-9 (3-Amino-6-(3-(trifluoromethoxy)phenyl)pyridine-2-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)